Cas no 502657-72-9 (1H-1,2,4-Triazole, 1-[4-(3-butenyloxy)phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-(3-butenyloxy)phenyl]-
• CAS No: 502657-72-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 1563883
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-(3-butenyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-(3-butenyloxy)phenyl]-
• 1H-1,2,4-Triazole, 1-[4-(3-buten-1-yloxy)phenyl]-

• Inchi： 1S/C12H13N3O/c1-2-3-8-16-12-6-4-11(5-7-12)15-10-13-9-14-15/h2,4-7,9-10H,1,3,8H2
• InChI Key： FWNBPDASYXFHAN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCC=C)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 215.10599

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 374.2±52.0 °C(Predicted)
• PSA: 39.94
• pka: 2.65±0.10(Predicted)